5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione
Overview
Description
The compound "5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione" is a heterocyclic organic compound that belongs to the class of benzoxazines. Benzoxazines are known for their diverse applications, including their use in the synthesis of pharmaceuticals and as intermediates in organic synthesis. The nitro group and the oxazine ring in this compound suggest potential reactivity and a range of possible chemical transformations.
Synthesis Analysis
The synthesis of related benzoxazine compounds has been demonstrated in various studies. For instance, solid-phase synthesis methods have been employed to create 1,4-benzodiazepine-2,5-diones using polymer-supported amino acids and o-nitrobenzoic acids, which could potentially be adapted for the synthesis of 5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione . Additionally, reactions of α-ketoacids and esters with 2-amino-5-nitrophenol have led to the formation of benzoxazinone derivatives, indicating a pathway that might be relevant for synthesizing the compound .
Molecular Structure Analysis
The molecular structure of benzoxazine derivatives has been extensively studied using various spectroscopic techniques. For example, the structure of 4-nitroso-5-aminopyrazole and its salts has been determined in both solid state and solution, revealing insights into tautomerism and protonation . Although not directly related to 5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione, these findings provide a foundation for understanding the structural dynamics of nitro-substituted heterocycles.
Chemical Reactions Analysis
Benzoxazine compounds can undergo a variety of chemical reactions. The presence of a nitro group and an oxazine ring in the compound suggests possible reactivity towards reduction, cyclization, and nucleophilic substitution reactions. For example, the synthesis of nitro-substituted benzo[b][1,4]oxazine derivatives has been achieved through a sequence of reactions including esterification, etherification, reductive cyclization, nitration, and hydrolysis . These reactions could potentially be applied to the synthesis and further transformation of 5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzoxazine derivatives can be inferred from related compounds. For instance, the stability of fluorescent dyes in the benzoxazinone series has been studied, indicating good stability in organic solvents except for ethanol . Additionally, the use of NMR and DFT calculations has provided detailed insights into the structures of related compounds, which can be used to predict the behavior of 5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione in various environments . These studies suggest that the compound may exhibit interesting optical properties and stability characteristics that could be relevant for its applications.
Scientific Research Applications
Synthesis and Derivative Formation
5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione, a compound related to isatoic anhydride derivatives, serves as a crucial building block for synthesizing various nitrogen-containing heterocyclic structures. These include quinazolines, quinazolones, benzodiazepines, quinolinones, and tryptanthrin derivatives. It's involved in numerous methods like cyclization of anthranilic acids and transformation of phthalic anhydride derivatives (Bogdanov & Mironov, 2016).
Nanocomposite Catalysis
A unique application of 5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione derivatives is in green chemistry, specifically in one-pot synthesis processes. These derivatives have been synthesized using CuO@RHA/MCM-41 nanocomposite as a catalyst, showcasing advantages like mild conditions, excellent yields, and environmental friendliness (Nikpassand, Fekri, & Pourahmad, 2018).
Herbicidal Activity
Some derivatives of 5-Nitro-1H-benzo[d][1,3]oxazine-2,4-dione have been identified for their herbicidal activity, particularly as protoporphyrinogen oxidase inhibitors. This has led to the development of effective herbicides with broad-spectrum activity and safety for crops (Huang et al., 2005).
Heterocyclic Transformations
In chemical synthesis, these derivatives undergo transformations to produce other significant compounds. For example, they have been used to generate 6-substituted 5-acetyluracils and 6-thioxo-1,3,5-triazine-2,4(1H,3H,5H)-diones, contributing to the diversity of synthetic heterocycles (Singh, Aggarwal, & Kumar, 1992).
Corrosion Inhibition
Research includes the synthesis of new 5-Nitro isatin derivatives for corrosion inhibition, particularly in marine environments. These studies not only enhance our understanding of corrosion processes but also contribute to the development of more effective corrosion inhibitors (Ahmed, Kubba, & Al-Majidi, 2018).
Safety and Hazards
properties
IUPAC Name |
5-nitro-1H-3,1-benzoxazine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O5/c11-7-6-4(9-8(12)15-7)2-1-3-5(6)10(13)14/h1-3H,(H,9,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGBLNERNAKQTDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)OC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10174948 | |
Record name | 2H-3,1-Benzoxazine-2,4(1H)-dione, 5-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10174948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20829-97-4 | |
Record name | 6-Nitroisatoic anhydride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20829-97-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2H-3,1-Benzoxazine-2,4(1H)-dione, 5-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020829974 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2H-3,1-Benzoxazine-2,4(1H)-dione, 5-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10174948 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 20829-97-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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